Cas no 446254-82-6 (BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)-)
446254-82-6 structure
Product Name:BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)-
CAS No:446254-82-6
MF:C12H5Br5O
MW:564.687499761581
CID:3365527
PubChem ID:86208552
Update Time:2025-04-21
BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)-
- DTXSID00879930
- UNII-41I0DF60QB
- BDE-122
- Q27258434
- PBDE 122
- 2,3,3',4',5'-pentabromodiphenyl ether
- 41I0DF60QB
- 446254-82-6
-
- Inchi: 1S/C12H5Br5O/c13-7-2-1-3-10(12(7)17)18-6-4-8(14)11(16)9(15)5-6/h1-5H
- InChI Key: CDNHGSPFIUITTN-UHFFFAOYSA-N
- SMILES: C1(Br)=CC(OC2=CC=CC(Br)=C2Br)=CC(Br)=C1Br
Computed Properties
- Exact Mass: 563.62163Da
- Monoisotopic Mass: 559.62573Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 9.2Ų
BENZENE, 1,2,3-TRIBROMO-5-(2,3-DIBROMOPHENOXY)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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